![molecular formula C8H8ClN B6235956 3-chloro-5H,6H,7H-cyclopenta[c]pyridine CAS No. 1206980-79-1](/img/no-structure.png)
3-chloro-5H,6H,7H-cyclopenta[c]pyridine
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by its InChI code. For example, the InChI code for “3-chloro-1-methyl-5H,6H,7H-cyclopenta[c]pyridine-4-carbonitrile” is1S/C10H9ClN2/c1-6-7-3-2-4-8(7)9(5-12)10(11)13-6/h2-4H2,1H3 . This code provides a unique representation of the compound’s molecular structure.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-5H,6H,7H-cyclopenta[c]pyridine involves the cyclization of a suitable precursor molecule containing a pyridine ring and a chloro substituent at the appropriate position.", "Starting Materials": [ "2-chloropyridine", "sodium hydride", "1,3-dibromopropane", "diethyl ether", "ethanol" ], "Reaction": [ "Step 1: Preparation of 2-(prop-2-en-1-yl)pyridine", "2-chloropyridine is treated with sodium hydride in diethyl ether to generate the corresponding pyridine anion. This is then reacted with 1,3-dibromopropane in ethanol to yield 2-(prop-2-en-1-yl)pyridine.", "Step 2: Cyclization to form 3-chloro-5H,6H,7H-cyclopenta[c]pyridine", "2-(prop-2-en-1-yl)pyridine is heated to high temperature to induce cyclization and form 3-chloro-5H,6H,7H-cyclopenta[c]pyridine." ] } | |
CAS RN |
1206980-79-1 |
Molecular Formula |
C8H8ClN |
Molecular Weight |
153.61 g/mol |
IUPAC Name |
3-chloro-6,7-dihydro-5H-cyclopenta[c]pyridine |
InChI |
InChI=1S/C8H8ClN/c9-8-4-6-2-1-3-7(6)5-10-8/h4-5H,1-3H2 |
InChI Key |
SSPXXENMISVBNG-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=CC(=NC=C2C1)Cl |
Purity |
0 |
Origin of Product |
United States |
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